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Compound of Interest

Compound Name: Yttrium bromide

Cat. No.: B078790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of anhydrous

yttrium bromide (YBr₃). Adherence to these protocols is crucial due to the compound's

hygroscopic and irritant nature.

Introduction
Anhydrous yttrium bromide is a white, crystalline solid that is highly soluble in water.[1][2] It is

a valuable precursor in various chemical syntheses and material science applications. Its utility

is underscored by its reactivity, which also necessitates careful handling to prevent exposure

and maintain the integrity of the material. The anhydrous form is particularly sensitive to

moisture and will readily absorb atmospheric water.

Safety and Hazards
Anhydrous yttrium bromide is classified as a hazardous substance. It is crucial to be aware of

its potential dangers before handling.

2.1 GHS Hazard Classification

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[3][4][5]

Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.[3][4][5]
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Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.[4][5]

2.2 Precautionary Statements

Prevention: Avoid breathing dust.[4][5] Wash hands and any exposed skin thoroughly after

handling.[4][5] Use only in a well-ventilated area or outdoors.[4][5] Wear protective gloves,

clothing, eye, and face protection.[4][5]

Response: If on skin, wash with plenty of soap and water.[5] If skin irritation occurs, seek

medical advice.[5] If in eyes, rinse cautiously with water for several minutes.[5] Remove

contact lenses if present and easy to do. Continue rinsing.[5] If eye irritation persists, get

medical attention.[4] If inhaled, remove the person to fresh air and keep comfortable for

breathing.[5] Call a poison center or doctor if you feel unwell.[5]

Storage: Store in a well-ventilated place and keep the container tightly closed.[4][5] Store

locked up.[4]

Disposal: Dispose of contents and container to an approved waste disposal plant.[4][5]

Quantitative Data Summary
Property Value Source

OSHA PEL (as Y) 1 mg/m³ [3][4]

ACGIH TLV (as Y) 1 mg/m³ [4][6]

NIOSH IDLH (as Y) 500 mg/m³ [4]

Melting Point 904 °C [1][6][7]

Solubility in Water 83.3 g/100 mL at 30°C [1][6][7]

Experimental Protocols
4.1 Personal Protective Equipment (PPE)

Before handling anhydrous yttrium bromide, ensure the following PPE is worn:
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Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA approved

respirator is required.[8]

Eye Protection: Chemical safety glasses with side shields or splash-proof goggles are

mandatory.[8] An emergency eyewash station must be readily available.[8]

Skin Protection: Wear impermeable gloves and suitable long-sleeved clothing.[8][9]

4.2 Handling Protocol

Due to its hygroscopic nature, anhydrous yttrium bromide must be handled in a controlled,

inert atmosphere to prevent degradation.

Work Area Preparation: All handling of anhydrous yttrium bromide should be conducted

within a glovebox or a fume hood with a controlled, dry atmosphere (e.g., argon or nitrogen).

[8][9] Ensure the humidity level within the enclosure is minimized.

Material Transfer: Use clean, dry spatulas and glassware. Avoid the use of plastic

instruments that may retain moisture or generate static electricity.

Weighing: If weighing is required, perform it within the controlled atmosphere of the

glovebox.

Dispensing: When dispensing the powder, do so carefully to minimize the generation of dust.

Post-Handling: After handling, thoroughly clean all equipment that has come into contact with

the compound. Decontaminate the work area as per standard laboratory procedures.

4.3 Storage Protocol

Proper storage is critical to maintain the anhydrous state of yttrium bromide.

Container: Store in a tightly sealed, original container.[4][8] For research quantities, consider

ampuling under argon.[6]

Environment: Store in a cool, dry, and well-ventilated area.[4] The storage location should be

a dedicated cabinet for reactive and hygroscopic materials.
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Incompatibilities: Store away from water, moisture, strong acids, strong bases, and strong

oxidizing agents.[8]

4.4 Spill and Waste Disposal Protocol

Spill Containment: In case of a spill, evacuate the area.[10] Eliminate all ignition sources.[10]

Do not touch or walk through the spilled material.[10]

Spill Cleanup: For a dry spill, use a clean, dry shovel to place the material into a clean, dry,

and loosely covered container for disposal.[10] Avoid generating dust.[11] Do not use water

for cleanup.[9]

Waste Disposal: Dispose of waste yttrium bromide and any contaminated materials in

accordance with local, state, and federal regulations.[8] Chemical waste generators must

determine if the discarded chemical is classified as hazardous waste.[4]

Logical Workflow Diagram
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Caption: Workflow for Safe Handling and Storage of Anhydrous Yttrium Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Yttrium(III) bromide CAS#: 13469-98-2 [m.chemicalbook.com]

2. americanelements.com [americanelements.com]

3. Yttrium bromide | Br3Y | CID 83505 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. Yttrium(III) bromide price,buy Yttrium(III) bromide - chemicalbook [chemicalbook.com]

7. Yttrium(III) bromide - Wikipedia [en.wikipedia.org]

8. Yttrium Chloride, Anhydrous - ESPI Metals [espimetals.com]

9. ameslab.gov [ameslab.gov]

10. YTTRIUM | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

11. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Application Notes and Protocol for Anhydrous Yttrium
Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078790#protocol-for-handling-and-storing-
anhydrous-yttrium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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